Cas no 1805069-17-3 (5-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile
• CAS No: 1805069-17-3
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4890064
• Update Time: 2025-08-04

5-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C9H7ClF2N2O/c10-3-5-4-14-7(9(11)12)6(1-2-13)8(5)15/h4,9H,1,3H2,(H,14,15)
• InChI Key： FAIUTJXBZZZABO-UHFFFAOYSA-N
• SMILES： ClCC1=CNC(C(F)F)=C(CC#N)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile

5-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile: A Comprehensive Overview

The compound 5-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile, identified by the CAS registry number 1805069-17-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule features a pyridine ring substituted with a hydroxyl group at position 4, a cyano group at position 3, a chloromethyl group at position 5, and a difluoromethyl group at position 2. These substituents contribute to its distinctive chemical reactivity and biological activity.

The synthesis of 5-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile involves a series of carefully designed organic reactions. The starting material is typically a pyridine derivative, which undergoes nucleophilic substitution, electrophilic substitution, or coupling reactions to introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of chloromethyl and difluoromethyl groups onto the pyridine ring with high selectivity.

The structural complexity of this compound makes it an interesting candidate for various applications. In the field of pharmacology, pyridine derivatives are often explored as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. The presence of electron-withdrawing groups like the cyano and difluoromethyl groups enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for bioactivity. Recent studies have investigated the potential of this compound as an inhibitor of certain kinases, which are key players in cellular signaling pathways associated with diseases such as cancer.

In addition to its pharmacological applications, 5-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile has shown promise in materials science. Its ability to form coordination complexes with metal ions makes it a valuable component in the development of new materials for catalysis, sensing, and energy storage. For example, researchers have explored its use as a ligand in metal-organic frameworks (MOFs), where it contributes to the formation of highly porous structures with applications in gas separation and storage.

The study of this compound has also advanced our understanding of pyridine chemistry. Its reactivity patterns provide insights into how substituents influence the electronic properties of aromatic rings. For instance, the chloromethyl group introduces both electron-donating and electron-withdrawing effects depending on its position relative to other substituents. This dual nature can be exploited in designing molecules with tailored electronic characteristics for specific applications.

From an environmental perspective, understanding the degradation pathways of 5-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, as well as its susceptibility to photodegradation. These studies aim to ensure that any industrial or pharmaceutical application of this compound aligns with sustainability goals and minimizes environmental risks.

In conclusion, 5-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-acetonitrile is a multifaceted compound with significant implications across diverse fields. Its unique structure, versatile reactivity, and potential applications make it an area of ongoing research interest. As new methodologies emerge for its synthesis and characterization, we can expect further discoveries that expand our understanding of its capabilities and utility.